Cas no 4038-50-0 (2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-)

• Product Name: 2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-
• CAS No: 4038-50-0
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 334884
• PubChem ID: 309664
• Update Time: 2025-04-19

2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-
• 5-(3-methylbutyl)pyrimidine-2,4,6-triamine
• NSC-212002
• NSC212002
• DTXSID30309452
• 4038-50-0

• Inchi： 1S/C9H17N5/c1-5(2)3-4-6-7(10)13-9(12)14-8(6)11/h5H,3-4H2,1-2H3,(H6,10,11,12,13,14)
• InChI Key： QFIPQIKUKFISPM-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C(C=1N)CCC(C)C)N

Computed Properties

• Exact Mass: 195.14861
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.84